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Compound of Interest

Compound Name: Zobar

Cat. No.: B075266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Zobar, a herbicide formulation containing the active ingredient 2,3,6-Trichlorobenzoic acid

(2,3,6-TBA). Adherence to these procedural guidelines is critical to ensure personnel safety

and proper disposal.

Zobar, also known by other trade names such as Benzac and Tribac, is a solid herbicide.[1][2]

While specific occupational exposure limits for 2,3,6-TBA have not been established, it is

crucial to follow safe work practices to minimize exposure.[1]

Potential Hazards
Exposure to 2,3,6-TBA can pose several health risks:

Inhalation: Breathing in 2,3,6-TBA can lead to irritation of the nose and throat.[1]

Skin and Eye Contact: The compound can cause irritation to the skin and eyes. Prolonged

contact with the skin may result in a rash characterized by redness and swelling.[1]

Systemic Effects: Overexposure may lead to symptoms such as nausea, salivation, tremors,

and depression. High or repeated exposures could potentially affect the liver and kidneys.[1]
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A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate PPE. The following are general guidelines for handling Zobar:

PPE Category Specifications Rationale

Eye and Face Protection

Impact-resistant eye protection

with side shields or goggles. A

face shield should be worn in

conjunction with goggles when

there is a risk of splashing or

handling corrosive or highly

irritating substances.[1]

To prevent eye irritation from

contact with the chemical.

Skin Protection

Protective gloves and clothing

are required. The choice of

glove and clothing material

should be based on

recommendations from safety

equipment suppliers for the

specific operational conditions.

[1]

To avoid skin contact and

potential irritation or rash.[1]

Respiratory Protection

Respirators should be used if

local exhaust ventilation or

enclosure is not available. A

written respiratory protection

program that includes training,

fit-testing, and medical

evaluations, as described in

OSHA 1910.134, is mandatory

when respirators are required.

[1]

To prevent irritation of the nose

and throat from inhalation.[1]

All personal protective equipment should be clean, readily available each day, and donned

before commencing work.[1]
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Proper training on the handling and storage of 2,3,6-TBA is a prerequisite for all personnel

working with this chemical.[1]

Engineering Controls: Whenever feasible, enclose operations and utilize local exhaust

ventilation at the point of chemical release to minimize airborne exposure.[1] Automated

systems for transferring 2,3,6-TBA from storage containers to process vessels are

recommended.[1]

Work Practices: Contaminated work clothing should be removed promptly and not taken

home to prevent secondary exposure to family members.[1] Thoroughly wash hands and any

exposed skin immediately after handling the substance.[1]

Storage: Store Zobar in tightly sealed containers in a cool, well-ventilated area.[1]

Spill and Emergency Procedures
In the event of a spill involving 2,3,6-TBA, the following steps should be taken:

Evacuate: Immediately clear the area of all personnel not equipped with the appropriate

protective gear until the cleanup is complete.[1]

Contain and Collect: For powdered material, collect it in the safest and most convenient

manner, and place it into sealed containers for disposal.[1]

Ventilate and Clean: After the material has been collected, ventilate the area and wash the

spill site.[1]

For large spills or fires, immediately contact your local fire department and emergency services.

[1]

Disposal Plan
It may be necessary to manage 2,3,6-TBA as a hazardous waste. For specific disposal

recommendations, contact your state's Department of Environmental Protection (DEP) or the

regional office of the federal Environmental Protection Agency (EPA).[1] The incineration of

organochlorine pesticides like 2,3,6-TBA is currently considered an acceptable disposal

method.
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First Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, periodically lifting the upper and lower eyelids.[1]

Skin Contact: Remove any contaminated clothing. Wash the affected skin area with soap

and water.[1]

Inhalation: Move the individual to an area with fresh air. If breathing has ceased, initiate

rescue breathing (using universal precautions), and if there is no heart action, begin CPR.[1]

Medical Attention: Following any exposure, promptly transfer the affected individual to a

medical facility.[1]

Visual Guidance
The following diagrams provide a visual representation of the key safety and operational

workflows for handling Zobar.
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Caption: Workflow for the safe handling of Zobar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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